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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B075671 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste are paramount to ensuring a secure and compliant laboratory

environment. 2-Methylpyridine, also known as 2-picoline, is a flammable and harmful

compound that requires specific procedures for its proper disposal. Adherence to these

guidelines is essential for minimizing environmental impact and protecting personnel.

Immediate Safety and Handling Protocols
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn, including protective gloves, clothing, and eye/face protection.[1] All handling of

2-Methylpyridine should occur in a well-ventilated area or under a chemical fume hood to

avoid inhalation of harmful vapors.[2] Keep the chemical away from heat, sparks, open flames,

and hot surfaces, and use non-sparking tools to prevent ignition.[2]

Waste Collection and Storage
Waste 2-Methylpyridine must be collected in its original container or a compatible, properly

labeled, and sealable container.[3] Do not mix 2-Methylpyridine waste with other chemicals or

waste streams.[4] Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials such as acids and acid chlorides.[2] Empty containers should be treated

as hazardous waste, as they may contain residual flammable vapors.[1]
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In the event of a spill, evacuate unnecessary personnel and remove all ignition sources from

the area.[1] Absorb the spill with an inert, non-combustible material such as sand, clay, or

diatomaceous earth.[1][5] The collected material should then be placed into a suitable, closed

container for disposal.[2][5] Avoid allowing the spilled chemical to enter drains or waterways.

Disposal Procedures
The primary and mandated method for the disposal of 2-Methylpyridine is through an

approved hazardous waste disposal plant.[2][4] Chemical waste generators are responsible for

ensuring that the waste is classified, handled, and disposed of in accordance with all local,

regional, and national regulations.[2] 2-Methylpyridine is designated as a hazardous waste

under the Resource Conservation and Recovery Act (RCRA) with the waste number U191.[5]

[6]

While specific methodologies are performed by licensed professionals, a common disposal

technique for similar chemical waste is incineration.[7]
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Parameter Guideline Citation

Waste Classification
Hazardous Waste (RCRA No.

U191)
[5][6]

Container Management

Keep in original, tightly closed

containers. Do not mix with

other waste.

[4]

Storage

Store in a cool, dry, well-

ventilated area away from

ignition sources.

[2]

Spill Cleanup

Absorb with inert material

(sand, clay) and place in a

sealed container for disposal.

[1][5]

Final Disposal
Transfer to an approved and

licensed waste disposal facility.
[2][4]

Environmental Precautions

Prevent entry into drains,

surface water, and

groundwater.

[8]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-Methylpyridine
in a laboratory setting.
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Figure 1. Workflow for the proper disposal of 2-Methylpyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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